Cas no 42754-53-0 ((3,4-Diaminophenyl)(4-methylphenyl)-methanone)

• Product Name: (3,4-Diaminophenyl)(4-methylphenyl)-methanone
• CAS No: 42754-53-0
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 1059202
• PubChem ID: 10680759
• Update Time: 2025-04-20

(3,4-Diaminophenyl)(4-methylphenyl)-methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-Diaminophenyl)(4-methylphenyl)-methanone
• 3,4-Diamino-4'-methylbenzophenon
• SB79548
• DB-289837
• (3,4-diaminophenyl)-(4-methylphenyl)methanone
• (3,4-Diaminophenyl)(p-tolyl)methanone
• 42754-53-0

• Inchi： 1S/C14H14N2O/c1-9-2-4-10(5-3-9)14(17)11-6-7-12(15)13(16)8-11/h2-8H,15-16H2,1H3
• InChI Key： NUHRRFOSFDPLHM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 226.110613074g/mol
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones